Cas no 63725-50-8 (N,N-dimethyl-1H-pyrazolo3,4-bpyridin-6-amine)

• Product Name: N,N-dimethyl-1H-pyrazolo3,4-bpyridin-6-amine
• CAS No: 63725-50-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD13178167
• CID: 3233408
• PubChem ID: 10654555
• Update Time: 2025-06-14

N,N-dimethyl-1H-pyrazolo3,4-bpyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLO[3,4-B]PYRIDIN-6-AMINE, N,N-DIMETHYL-
• 63725-50-8
• N,N-Dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine
• N,N-dimethyl-2H-pyrazolo[3,4-b]pyridin-6-amine
• DTXSID201245936
• CS-0454433
• N,N-dimethyl-1H-pyrazolo3,4-bpyridin-6-amine

• MDL： MFCD13178167
• Inchi： 1S/C8H10N4/c1-12(2)7-4-3-6-5-9-11-8(6)10-7/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： VVIUJUSHDAQSRA-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2C=NNC=2N=1

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Additional information on N,N-dimethyl-1H-pyrazolo3,4-bpyridin-6-amine

Recent Advances in the Study of N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine (CAS: 63725-50-8) and Its Applications in Chemical Biology and Medicine

N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine (CAS: 63725-50-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its pyrazolopyridine core, has been the subject of numerous studies aimed at exploring its biological activity, pharmacological properties, and therapeutic potential. The unique structural features of this molecule make it a promising scaffold for the development of novel drug candidates targeting various diseases, including cancer, inflammatory disorders, and infectious diseases.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine. Studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, which are key regulators of cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant activity against cyclin-dependent kinases (CDKs), making them potential candidates for cancer therapy. The study utilized in vitro and in vivo models to validate the efficacy and safety profile of these derivatives, highlighting their potential for clinical development.

In addition to its kinase inhibitory properties, N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine has also been investigated for its role in modulating immune responses. A recent preprint article (2024) on bioRxiv described how this compound can influence the activity of immune cells, such as T-cells and macrophages, by targeting specific signaling pathways. The findings suggest that this molecule could be repurposed for the treatment of autoimmune diseases or as an adjuvant in immunotherapy. The study employed advanced techniques, including flow cytometry and cytokine profiling, to provide a comprehensive understanding of its immunomodulatory effects.

The synthesis and optimization of N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine derivatives have also been a focal point of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for producing this compound with high yield and purity, addressing previous challenges related to scalability and cost-effectiveness. The authors emphasized the importance of structural modifications to enhance the compound's bioavailability and target specificity, paving the way for its broader application in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine-based therapeutics. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed through further preclinical and clinical studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued research in this area. Future studies should focus on identifying novel derivatives with improved pharmacokinetic properties and exploring their synergistic effects with existing therapies.

In conclusion, N,N-dimethyl-1H-pyrazolo[3,4-b]pyridin-6-amine (CAS: 63725-50-8) represents a versatile and promising compound in the field of chemical biology and medicine. Recent advancements in understanding its biological activity, synthetic accessibility, and therapeutic potential highlight its value as a scaffold for drug development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing precision medicine.